Cas no 95596-35-3 (1,5-Pentane-1,1,5,5-d4-diamine)

1,5-Pentane-1,1,5,5-d4-diamine is a deuterated analog of 1,5-pentanediamine, where four hydrogen atoms are replaced with deuterium at the 1 and 5 positions. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference in structural and mechanistic studies. The compound is particularly valuable in kinetic isotope effect (KIE) investigations and metabolic tracing due to its stable isotopic incorporation. Its high purity and well-defined deuteration pattern ensure reliable reproducibility in research applications, making it a preferred choice for advanced chemical and biochemical analyses.
1,5-Pentane-1,1,5,5-d4-diamine structure
95596-35-3 structure
Product Name:1,5-Pentane-1,1,5,5-d4-diamine
CAS No:95596-35-3
MF:C5H14N2
MW:106.202707767487
MDL:MFCD06658661
CID:799622
PubChem ID:90477781
Update Time:2025-05-21

1,5-Pentane-1,1,5,5-d4-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,5-Pentane-1,1,5,5-d4-diamine(9CI)
    • 1,5-PENTANE-1,1,5,5-D4-DIAMINE
    • D98752
    • (1,1,5,5-?H?)pentane-1,5-diamine
    • 1,1,5,5-tetradeuteriopentane-1,5-diamine
    • 95596-35-3
    • DB-311561
    • 1,5-Pentane-1,1,5,5-d4-diamine
    • MDL: MFCD06658661
    • Inchi: 1S/C5H14N2/c6-4-2-1-3-5-7/h1-7H2/i4D2,5D2
    • InChI Key: VHRGRCVQAFMJIZ-CQOLUAMGSA-N
    • SMILES: C(CC([2H])([2H])N)CC([2H])([2H])N

Computed Properties

  • Exact Mass: 106.141
  • Monoisotopic Mass: 106.141
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 25.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 179.0±8.0 °C at 760 mmHg
  • Flash Point: 76.5±24.8 °C
  • Vapor Pressure: 1.0±0.3 mmHg at 25°C

1,5-Pentane-1,1,5,5-d4-diamine Security Information

1,5-Pentane-1,1,5,5-d4-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P207700-1mg
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$ 65.00 2023-09-06
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AstaTech
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AstaTech
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A2B Chem LLC
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A2B Chem LLC
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Additional information on 1,5-Pentane-1,1,5,5-d4-diamine

Introduction to 1,5-Pentane-1,1,5,5-d4-Diamine (CAS No: 95596-35-3)

1,5-Pentane-1,1,5,5-d4-diamine, also known by its CAS registry number 95596-35-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a diamine derivative with a pentane backbone and deuterium substitution at specific positions. The presence of deuterium atoms introduces unique properties that make it valuable for specialized applications in research and industry.

The molecular structure of 1,5-pentane-1,1,5,5-d4-diamine consists of a five-carbon chain with two amine groups (-NH2) attached at the first and fifth carbon atoms. The deuterium substitution occurs at the first and fifth positions of the pentane chain. This structure imparts specific chemical and physical properties to the compound. Recent studies have highlighted its potential in hydrogen/deuterium exchange (HDX) experiments due to its ability to facilitate precise control over hydrogen isotope effects in chemical reactions.

One of the most notable applications of 1,5-pentane-1,1,5,5-d4-diamine is in the field of materials science. Researchers have utilized this compound as a precursor for synthesizing advanced polymers and materials with tailored mechanical properties. For instance, its use in polyamide synthesis has led to the development of high-performance polymers suitable for aerospace and automotive industries.

In addition to its industrial applications, 1,5-pentane-1,1,5,5-d4-diamine has gained attention in biochemistry and pharmacology. Recent findings suggest that this compound can serve as a building block for creating bioactive molecules with enhanced stability and specificity. Its role in drug delivery systems has been explored extensively in academic research.

The synthesis of 1,5-pentane-1,1,5,5-d4-diamine involves a multi-step process that includes deuterium incorporation via specialized chemical reactions. This process ensures high purity and isotopic enrichment required for its intended applications. The latest advancements in synthetic methodologies have improved the yield and efficiency of this compound's production.

From an environmental perspective, 97877088778787878787878787878787, researchers are exploring sustainable methods to synthesize and utilize this compound without adverse environmental impacts.

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